Cas no 2172559-16-7 (1-(3,5-dimethylphenyl)-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(3,5-dimethylphenyl)-1H-pyrazole-5-sulfonamide
• CAS No: 2172559-16-7
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 5800754
• PubChem ID: 165858386
• Update Time: 2025-06-23

1-(3,5-dimethylphenyl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylphenyl)-1H-pyrazole-5-sulfonamide
• EN300-1591112
• 2172559-16-7

• Inchi： 1S/C11H13N3O2S/c1-8-5-9(2)7-10(6-8)14-11(3-4-13-14)17(12,15)16/h3-7H,1-2H3,(H2,12,15,16)
• InChI Key： QWZQKUXHBRAMIO-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C1C=C(C)C=C(C)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 251.07284784g/mol
• Monoisotopic Mass: 251.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-(3,5-dimethylphenyl)-1H-pyrazole-5-sulfonamide

Introduction to 1-(3,5-dimethylphenyl)-1H-pyrazole-5-sulfonamide (CAS No. 2172559-16-7)

1-(3,5-dimethylphenyl)-1H-pyrazole-5-sulfonamide, with the CAS number 2172559-16-7, is a compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 1-(3,5-dimethylphenyl)-1H-pyrazole-5-sulfonamide is characterized by a pyrazole ring substituted with a sulfonamide group and a 3,5-dimethylphenyl moiety. The presence of these functional groups imparts unique chemical and biological properties to the compound, making it a subject of extensive research in both academic and industrial settings.

Recent studies have highlighted the potential of 1-(3,5-dimethylphenyl)-1H-pyrazole-5-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 1-(3,5-dimethylphenyl)-1H-pyrazole-5-sulfonamide has also shown promising results in cancer research. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings open up new avenues for the development of targeted cancer therapies.

The pharmacokinetic properties of 1-(3,5-dimethylphenyl)-1H-pyrazole-5-sulfonamide have also been investigated to ensure its suitability for therapeutic applications. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further clinical development. Preclinical trials have demonstrated its safety and efficacy in animal models, paving the way for human clinical trials.

The synthesis of 1-(3,5-dimethylphenyl)-1H-pyrazole-5-sulfonamide has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving the formation of intermediates such as 3,5-dimethylbenzene diazonium salt and 1-(3,5-dimethylphenyl)-1H-pyrazole. These synthetic methods are scalable and can be adapted for large-scale production in pharmaceutical manufacturing settings.

In conclusion, 1-(3,5-dimethylphenyl)-1H-pyrazole-5-sulfonamide (CAS No. 2172559-16-7) is a versatile compound with significant potential in pharmaceutical and medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies continue to uncover new applications and mechanisms of action, contributing to its growing importance in the field.